(3R,5S)-1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidine-3,5-diol

• IUPAC Name: (3R,5S)-1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidine-3,5-diol
• InChI: InChI=1S/C15H16ClN3O2/c16-13-4-2-1-3-12(13)14-5-6-15(18-17-14)19-8-10(20)7-11(21)9-19/h1-6,10-11,20-21H,7-9H2/t10-,11+
• InChI Key: RXPNEHSXIOWNQZ-PHIMTYICSA-N
• Canonical SMILES: C1C(CN(CC1O)C2=NN=C(C=C2)C3=CC=CC=C3Cl)O
• Isomeric SMILES: C1[C@H](CN(C[C@H]1O)C2=NN=C(C=C2)C3=CC=CC=C3Cl)O
• Molecular Formula: C15H16ClN3O2
• Molecular Weight: 305.76 g/mol

Description

(3R,5S)-1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidine-3,5-diol is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is also known as TAK-659 and belongs to the class of piperidine-based kinase inhibitors.

Mechanism of Action

The mechanism of action of (3R,5S)-1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidine-3,5-diol involves the inhibition of BTK, ITK, and JAK3 kinases. BTK is a key enzyme involved in B-cell receptor signaling, and its inhibition leads to suppression of B-cell activation and proliferation. ITK is a T-cell-specific kinase that regulates T-cell activation, and its inhibition leads to suppression of T-cell activation and cytokine production. JAK3 is a kinase that plays a crucial role in the signaling pathways of several cytokines, and its inhibition leads to suppression of immune cell activation and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been found to be effective in suppressing the activation and proliferation of B-cells and T-cells, as well as the production of cytokines. This compound has also been shown to be effective in inhibiting the growth of cancer cells and reducing inflammation in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using (3R,5S)-1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidine-3,5-diol in lab experiments include its potent inhibitory activity against BTK, ITK, and JAK3 kinases, which makes it a valuable tool in studying the immune system and its role in diseases such as autoimmune disorders and cancer. However, the limitations include its complex synthesis method and potential toxicity, which requires careful handling and safety precautions.

Future Directions

There are several future directions for the research on (3R,5S)-1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidine-3,5-diol. One direction is to investigate its potential therapeutic applications in autoimmune disorders and cancers. Another direction is to study its safety and toxicity profile in more detail. Additionally, further research is needed to understand the mechanism of action of this compound and its potential interactions with other drugs. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of (3R,5S)-1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidine-3,5-diol involves several steps. The first step is the preparation of 2-chloro-6-(pyridazin-3-yl)aniline, which is then reacted with 3,5-dihydroxypiperidine to obtain this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

(3R,5S)-1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidine-3,5-diol has been extensively studied for its potential therapeutic applications. It has been found to be a potent inhibitor of several kinases, including BTK, ITK, and JAK3. These kinases play a crucial role in the immune system, and their inhibition has been shown to be effective in treating various autoimmune diseases and cancers.